Cas no 62580-84-1 (rac 4-Hydroxydebrisoquine Hemisulfate)

Technical Introduction: rac 4-Hydroxydebrisoquine Hemisulfate rac 4-Hydroxydebrisoquine Hemisulfate is a chemically modified derivative of debrisoquine, primarily used in pharmacological and metabolic research. Its key advantage lies in its role as a reference standard for studying cytochrome P450 2D6 (CYP2D6) enzyme activity, which is critical for understanding drug metabolism and polymorphism. The hemisulfate form enhances stability and solubility, facilitating precise analytical applications. This compound is particularly valuable in pharmacokinetic studies, aiding in the investigation of metabolic pathways and drug-drug interactions. Its well-characterized properties ensure reliability in experimental settings, making it a preferred choice for researchers in medicinal chemistry and toxicology.
rac 4-Hydroxydebrisoquine Hemisulfate structure
62580-84-1 structure
Product Name:rac 4-Hydroxydebrisoquine Hemisulfate
CAS No:62580-84-1
MF:C20H28N6O6S
MW:480.537922859192
CID:956895
PubChem ID:329827663
Update Time:2025-05-21

rac 4-Hydroxydebrisoquine Hemisulfate Chemical and Physical Properties

Names and Identifiers

    • rac 4-Hydroxydebrisoquine Hemisulfate
    • 4-hydroxy-3,4-dihydro-1H-isoquinoline-2-carboximidamide,sulfuric acid
    • ( inverted exclamation markA)-2-Amidino-4-hydroxy-1,2,3,4-tetrahydroisoquinoline sulfate
    • ( inverted exclamation markA)-3,4-Dihydro-4-hydroxy-2(1H)-isoquinolinecarboximidamide sulfate
    • ( inverted exclamation markA)-4-Hydroxydebrisoquin sulfate
    • (±)-2-Amidino-4-hydroxy-1,2,3,4-tetrahydroisoquinoline sulfate
    • (±)-3,4-Dihydro-4-hydroxy-2(1H)-isoquinolinecarboximidamide sulfate
    • DTXSID80746671
    • 62580-84-1
    • Sulfuric acid--4-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide (1/2)
    • 4-Hydroxy-3,4-dihydroisoquinoline-2(1H)-carboximidamide hemisulfate
    • MDL: MFCD09840718
    • Inchi: 1S/2C10H13N3O.H2O4S/c2*11-10(12)13-5-7-3-1-2-4-8(7)9(14)6-13;1-5(2,3)4/h2*1-4,9,14H,5-6H2,(H3,11,12);(H2,1,2,3,4)
    • InChI Key: AETJLQVZNVTWPH-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.OC1C2C=CC=CC=2CN(C(=N)N)C1.OC1C2C=CC=CC=2CN(C(=N)N)C1

Computed Properties

  • Exact Mass: 289.07300
  • Monoisotopic Mass: 480.17910381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 2
  • Complexity: 313
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 230Ų

Experimental Properties

  • Melting Point: 267 °C
  • PSA: 156.32000
  • LogP: 1.59500

rac 4-Hydroxydebrisoquine Hemisulfate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C
  • Risk Phrases:R36/37/38

rac 4-Hydroxydebrisoquine Hemisulfate Pricemore >>

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rac 4-Hydroxydebrisoquine Hemisulfate Related Literature

Additional information on rac 4-Hydroxydebrisoquine Hemisulfate

Research Update on rac 4-Hydroxydebrisoquine Hemisulfate (CAS: 62580-84-1): Recent Advances and Applications

rac 4-Hydroxydebrisoquine Hemisulfate (CAS: 62580-84-1) is a metabolite of the antihypertensive drug debrisoquine, primarily studied for its role in pharmacogenomics and drug metabolism. Recent research has focused on its implications in cytochrome P450 2D6 (CYP2D6) enzyme activity, which is critical for understanding inter-individual variability in drug response. This compound has gained attention due to its potential as a biomarker for CYP2D6 phenotyping, particularly in personalized medicine approaches.

A 2023 study published in the Journal of Pharmacology and Experimental Therapeutics investigated the pharmacokinetics of rac 4-Hydroxydebrisoquine Hemisulfate in healthy volunteers with different CYP2D6 genotypes. The study demonstrated significant differences in metabolite formation rates between extensive, intermediate, and poor metabolizers, reinforcing its utility in predicting drug metabolism capacity. Advanced LC-MS/MS techniques were employed to achieve high sensitivity in quantifying plasma concentrations, with a lower limit of detection of 0.1 ng/mL.

In the field of neuropharmacology, researchers have explored the potential neuroprotective effects of rac 4-Hydroxydebrisoquine Hemisulfate derivatives. A recent in vitro study (Nature Chemical Biology, 2024) reported that structural analogs of this compound showed promising activity in reducing oxidative stress in neuronal cells, with an EC50 of 12.3 μM. This finding opens new avenues for developing novel therapeutics for neurodegenerative disorders, though further in vivo validation is required.

The compound's chiral properties have also been a focus of recent analytical chemistry research. A 2024 paper in Analytical Chemistry presented a novel chiral separation method for the enantiomers of 4-hydroxydebrisoquine using supercritical fluid chromatography (SFC). This method achieved baseline separation with a resolution factor of 2.8, significantly improving upon previous HPLC methods and enabling more accurate pharmacokinetic studies of individual enantiomers.

From a synthetic chemistry perspective, recent advances in the preparation of rac 4-Hydroxydebrisoquine Hemisulfate have been reported. A green chemistry approach published in Organic Process Research & Development (2023) described an improved synthetic route with 78% overall yield and reduced environmental impact through catalyst optimization and solvent recycling. This development is particularly relevant for scaling up production while maintaining cost-effectiveness and sustainability.

In clinical applications, ongoing Phase II trials are investigating the use of rac 4-Hydroxydebrisoquine Hemisulfate as a companion diagnostic for antidepressant therapy. Preliminary data presented at the 2024 American Society for Clinical Pharmacology and Therapeutics meeting showed a strong correlation between metabolite ratios and treatment outcomes, suggesting potential for optimizing drug selection in depression management.

These recent developments highlight the growing importance of rac 4-Hydroxydebrisoquine Hemisulfate in both basic research and clinical applications. As our understanding of its pharmacological properties deepens, this compound continues to serve as a valuable tool in pharmacogenomics and drug development, with potential applications expanding beyond its original metabolic role.

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